6-(2-Methoxyphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Specification

• Molecular Formula: C16H19N5OS
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 6-(2-methoxyphenyl)-3-(1-methylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Standard InChI: InChI=1S/C16H19N5OS/c1-20-9-7-11(8-10-20)14-17-18-16-21(14)19-15(23-16)12-5-3-4-6-13(12)22-2/h3-6,11H,7-10H2,1-2H3
• Standard InChI Key: IXDNQFQAIPVAHH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4OC

Introduction

6-(2-Methoxyphenyl)-3-(1-methyl-4-piperidinyl)124triazolo[3,4-b]134thiadiazole is a heterocyclic compound that combines a triazole and thiadiazole framework. These structures are commonly found in medicinal chemistry due to their diverse pharmacological activities. The compound features:

• A triazole ring, which is a five-membered ring containing three nitrogen atoms.

• A thiadiazole ring, another five-membered ring with sulfur and nitrogen atoms.

• Substituents such as a 2-methoxyphenyl group and a methyl-piperidinyl group, which influence its chemical properties and biological activity.

Chemical Characteristics

Triazolo-thiadiazoles are known for their high aromaticity and stability. These compounds exhibit:

• Mesoionic nature, allowing them to cross cellular membranes efficiently.

• Strong interactions with biological targets via hydrogen bonding, van der Waals forces, and hydrophobic interactions.

Pharmacological Relevance

Compounds with similar scaffolds have demonstrated:

• Anticancer activity through apoptosis induction and cell cycle arrest.

• Antimicrobial effects against bacterial and fungal strains.

• Anti-inflammatory and antioxidant properties.

Synthesis Pathways

The synthesis of triazolo-thiadiazoles typically involves:

• Cyclization Reactions: Combining hydrazinyl-thiadiazoles with electrophiles under acidic or basic conditions to form the triazole ring.

• Functionalization: Adding substituents like methoxyphenyl or piperidinyl groups to enhance biological activity.

Anticancer Potential

Studies on thiadiazole derivatives reveal their ability to inhibit cancer cell proliferation:

• Effective against LoVo (colon cancer) and MCF-7 (breast cancer) cell lines with IC50 values in the micromolar range.

Antimicrobial Activity

Triazolo-thiadiazoles are potent against various pathogens due to their ability to disrupt microbial enzymes and DNA.

Other Activities

These compounds have shown promise as enzyme inhibitors (e.g., carbonic anhydrase), analgesics, and antivirals.